HIF/HIF Prolyl-Hydroxylase Inhibitor
  • Desidustat
    Desidustat
    • Cat. No.:
    • B607068
    • CAS No.:
    • 1616690-16-4
    • Molecular Formula:
    • C16H16N2O6
    • Molecular Weight:
    • 332.31 g/mol
    Description
    Desidustat is a N-acyl-amino acid.
    Desidustat is under investigation in clinical trial NCT04012957 (Desidustat in the Treatment of Anemia in CKD).
    Desidustat is an orally bioavailable, hypoxia-inducible fa...
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  • MK-8617
    MK-8617
    • Cat. No.:
    • B609108
    • CAS No.:
    • 1187990-87-9
    • Molecular Formula:
    • C24H21N5O4
    • Molecular Weight:
    • 443.5 g/mol
    Description
    MK-8617 is an inhibitor of hypoxia-inducible factor prolyl hydroxylase 1 (HIF-PH1), HIF-PH2, and HIF-PH3 (IC50s = 1, 1, and 14 nM, respectively). It is selective for HIF-PH1, -2, and -3 over the cytochrome P450 ...
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  • VH-298
    VH-298
    • Cat. No.:
    • B611678
    • CAS No.:
    • Molecular Formula:
    • C27H33N5O4S
    • Molecular Weight:
    • 523.6 g/mol
    Description
    VH298 is a cell-permeant inhibitor of von Hippel-Lindau disease tumor suppressor (VHL;  Kd = 90 nM by isothermal titration calorimetry). VHL is a component of the complex that polyubiquitinates hydroxylated...
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  • Nastorazepide hemicalcium
    Nastorazepide hemicalcium
    • Cat. No.:
    • B1245014
    • CAS No.:
    • 343326-69-2
    • Molecular Formula:
    • C58H70CaN8O10
    • Molecular Weight:
    • 1079.3 g/mol
    Description
    Nastorazepide Calcium is a selective, orally available, 1,5-benzodiazepine-derivative gastrin/cholecystokinin 2 (CCK-2) receptor antagonist with potential antineoplastic activity. Z-360 binds to the gastrin/CCK-...
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  • E3330
    E3330
    • Cat. No.:
    • B1671014
    • CAS No.:
    • 136164-66-4
    • Molecular Formula:
    • C21H30O6
    • Molecular Weight:
    • 378.5 g/mol
    Description
    APE1/Ref-1 Redox Inhibitor APX3330 is an orally bioavailable inhibitor of apurinic/apyrimidinic endonuclease 1/reduction-oxidation (redox) effector factor-1 (APE1/Ref-1;  APEX1), with potential anti-angioge...
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  • ZINC13466751
    ZINC13466751
    • Cat. No.:
    • B2989913
    • CAS No.:
    • Molecular Formula:
    • C20H21N5O2
    • Molecular Weight:
    • 363.4 g/mol
    Description
    ZINC13466751 is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ZINC13466751 suitable for ma...
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  • 1,4-DPCA ethyl ester
    1,4-DPCA ethyl ester
    • Cat. No.:
    • B7826283
    • CAS No.:
    • 49590-04-7
    • Molecular Formula:
    • C15H12N2O3
    • Molecular Weight:
    • 268.27 g/mol
    Description
    1,4-DPCA ethyl ester is a useful research compound. Its molecular formula is C15H12N2O3 and its molecular weight is 268.27 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 1,4-DPCA ethyl este...
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  • Hif-phd-IN-2
    Hif-phd-IN-2
    • Cat. No.:
    • B12424035
    • CAS No.:
    • Molecular Formula:
    • C17H15N5O3S
    • Molecular Weight:
    • 369.4 g/mol
    Description
    Hif-phd-IN-2 is a useful research compound. Its molecular formula is C17H15N5O3S and its molecular weight is 369.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Hif-phd-IN-2 suitable for m...
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  • Fibrostatin B
    Fibrostatin B
    • Cat. No.:
    • B13778253
    • CAS No.:
    • 91776-48-6
    • Molecular Formula:
    • C19H21NO8S
    • Molecular Weight:
    • 423.4 g/mol
    Description
    Fibrostatin B is a N-acyl-L-amino acid.
    Fibrostatin B has been reported in Streptomyces catenulae with data available.
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  • 7-Hydroxyneolamellarin A
    7-Hydroxyneolamellarin A
    • Cat. No.:
    • B15574349
    • CAS No.:
    • Molecular Formula:
    • C24H19NO5
    • Molecular Weight:
    • 401.4 g/mol
    Description
    7-Hydroxyneolamellarin A is a useful research compound. Its molecular formula is C24H19NO5 and its molecular weight is 401.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 7-Hydroxyneolamel...
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